3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-7-[4-(2-hydroxyethyl)-1-piperazinyl]-

• CAS No.: 1197238-80-4
• Molecular Formula: C19H23ClFN3O4
• Molecular Weight: 411.8550232
• Synonyms: 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-7-[4-(2-hydroxyethyl)-1-piperazinyl]-4-oxo-, hydrochloride

Description

This compound, also known as N-Nitrosociprofloxacin, is an N-nitroso derivative of Ciprofloxacin. Ciprofloxacin is a fluorinated quinolone antibacterial. It is a faintly yellowish to light yellow crystalline substance. The molecular formula is C17H17FN4O4 and the molecular weight is 360.34.

Synthesis Analysis

The synthesis of this compound involves the preparation from ethyl 2,4-dichloro-5-fluorobenzoylacetate. It is formed as an intermediate during the synthesis of ciprofloxacin hydrochloride, a fluorinated quinolone antibacterial drug.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a cyclopropyl group attached to a quinoline ring, which is further substituted with a fluorine atom and a piperazinyl group. The piperazinyl group is further substituted with a hydroxyethyl group.

Physical and Chemical Properties Analysis

This compound has a melting point of over 140°C and a predicted boiling point of 656.2±55.0 °C. It has a predicted density of 1.62±0.1 g/cm3. It is slightly soluble in DMSO. The compound is a solid at room temperature and has an off-white to pale yellow color.

Mechanism of Action

As a derivative of Ciprofloxacin, this compound likely shares a similar mechanism of action. Ciprofloxacin works by inhibiting bacterial DNA-gyrase, which is essential for bacterial DNA replication. This results in the death of the bacteria and resolution of the infection.